N-(2,5-dimethoxyphenyl)-N'-(4-fluoro-2-methylphenyl)urea

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-(4-fluoro-2-methylphenyl)urea
• InChI: InChI=1S/C16H17FN2O3/c1-10-8-11(17)4-6-13(10)18-16(20)19-14-9-12(21-2)5-7-15(14)22-3/h4-9H,1-3H3,(H2,18,19,20)
• InChI Key: IXZCTOPIUHTTCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H17FN2O3
• Molecular Weight: 304.32 g/mol

Description

N-(2,5-dimethoxyphenyl)-N'-(4-fluoro-2-methylphenyl)urea, also known as 25F-NBOMe, is a synthetic phenethylamine derivative that belongs to the 2C family of drugs. It was first synthesized in 2003 by Ralf Heim at the Free University of Berlin. 25F-NBOMe is a potent psychedelic compound that has gained popularity in recent years due to its high potency and unique effects.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-N'-(4-fluoro-2-methylphenyl)urea is similar to other psychedelic compounds such as LSD and psilocybin. It works by binding to the 5-HT2A receptor in the brain, which leads to an increase in the levels of serotonin. This increase in serotonin is responsible for the hallucinogenic effects of the drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and not fully understood. It has been found to produce a range of effects on the central nervous system, including altered perception of time, changes in mood and thought processes, and visual distortions. It has also been found to increase heart rate and blood pressure, which can be dangerous at high doses.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,5-dimethoxyphenyl)-N'-(4-fluoro-2-methylphenyl)urea in laboratory experiments is its high potency. This allows researchers to use smaller doses of the drug, which can be useful in studies where precise dosing is required. However, the high potency of the drug also makes it more difficult to work with, as even small errors in dosing can lead to significant effects.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-N'-(4-fluoro-2-methylphenyl)urea. One area of interest is its potential therapeutic uses, particularly in the treatment of mental health disorders such as depression and anxiety. Another area of interest is its potential as a tool for studying the neurobiology of consciousness and perception. Further research is needed to fully understand the effects of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-N'-(4-fluoro-2-methylphenyl)urea involves the reaction of 2,5-dimethoxyphenethylamine with 4-fluoro-2-methylbenzaldehyde in the presence of urea and a base catalyst. The resulting product is then purified through recrystallization to obtain the final product. The synthesis of this compound is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-N'-(4-fluoro-2-methylphenyl)urea has been used extensively in scientific research to study its effects on the central nervous system. It has been found to be a potent agonist of the 5-HT2A receptor, which is responsible for the hallucinogenic effects of psychedelic compounds. Studies have shown that this compound produces a range of effects, including visual distortions, altered perception of time, and changes in mood and thought processes.